Methyl 6-bromo-1-methyl-1H-indole-3-carboxylate

• Molecular Formula: C11H10BrNO2
• Molecular Weight: 268.11 g/mol
• IUPAC Name: methyl 6-bromo-1-methylindole-3-carboxylate
• InChI: InChI=1S/C11H10BrNO2/c1-13-6-9(11(14)15-2)8-4-3-7(12)5-10(8)13/h3-6H,1-2H3
• InChI Key: RLMWPNDSVWJWHA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C=C(C=C2)Br)C(=O)OC

Description

Methyl 6-bromo-1-methyl-1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C11H10BrNO2 and its molecular weight is 268.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a room temperature mixture of 5-bromo-1H-indole-3-carboxylic acid methyl ester (100 mg, 0.394 mmol), potassium carbonate (163 mg, 1.18 mmol) and DMF is added iodomethane (30 μL, 0.47 mmol). After 1.5 hours, additional iodomethane (10 μL) is added and the reaction is stirred for 30 minutes. The reaction mixture is diluted with dichloromethane and filtered. The filtrate is concentrated under high vacuum, diluted with ethyl acetate, and concentrated to give the title compound (105 mg, 99%). ES/MS m/e 270.0 (M+2).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a mixture of 25 g (98.39 mmol) of 6-bromo-1H-indole-3-carboxylic acid methyl ester and 27.20 g (196 mmol) of potassium carbonate in 300 mL of acetonitrile is added at room temperature Methyl Iodide (20.95 g, 147.6 mmol). The reaction mixture is stirred at room temperature for 3 days. The solvent is evaporated, 500 ml of water is added, and the organic layer is extracted with (3×300 ml) ethyl acetate. The organics are combined, dried over magnesium sulfate and evaporated. The crude is purified by silica gel chromatography eluting with hex/EtOAc 8:2. The title compound (23.3 g (88%)) is obtained as a brown solid. MS (m/e): 268 (M+1).